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Cat. No.: B10856158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TDI-11861, a potent

and reversible inhibitor of soluble adenylyl cyclase (sAC), in preclinical mouse studies. The

information is intended to guide researchers in designing and executing experiments to

evaluate the efficacy and mechanism of action of TDI-11861 as a non-hormonal male

contraceptive agent.

Mechanism of Action
TDI-11861 is a second-generation sAC inhibitor that demonstrates high affinity and a slow

dissociation rate.[1][2] Soluble adenylyl cyclase is a crucial enzyme in the signaling pathway

that regulates sperm motility and capacitation, the process by which sperm become competent

to fertilize an egg.[3] Upon ejaculation, sperm are exposed to high concentrations of

bicarbonate in the seminal fluid, which activates sAC to produce cyclic AMP (cAMP).[2] This

increase in intracellular cAMP is essential for initiating sperm motility and capacitation.[2][4]

TDI-11861 inhibits sAC by binding to the bicarbonate pocket and the active site, thereby

preventing the production of cAMP and consequently blocking sperm motility and fertility.[5]

Signaling Pathway of sAC in Sperm Activation and Inhibition by TDI-11861
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Caption: Mechanism of sAC activation and its inhibition by TDI-11861.

Quantitative Data Summary
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The following tables summarize the key quantitative data from preclinical mouse studies with

TDI-11861.

Table 1: In Vitro Potency of TDI-11861

Parameter Value Species Reference

Enzymatic IC₅₀ 3.3 nM Human [1][2]

Cellular IC₅₀ 5.5 nM Rat [1][2]

Binding Affinity (K_D) 1.4 nM Human [1][2]

Residence Time 3181 seconds Human [2]

Table 2: In Vivo Efficacy of a Single Dose of TDI-11861 in Mice

Dosage
Administration
Route

Time Post-
Administration

Contraceptive
Efficacy

Reference

50 mg/kg
Intraperitoneal

(IP)

30 minutes - 2.5

hours
100% [4][5]

50 mg/kg
Intraperitoneal

(IP)
3.5 hours 91% [4]

50 mg/kg Oral Gavage
30 minutes - 2.5

hours

100% (in 52

pairings)
[6]

Table 3: Pharmacokinetic Parameters of TDI-11861 in Male CD-1 Mice
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Dosage
Administration
Route

Parameter Value Reference

10 mg/kg Oral (PO)

Oral

Bioavailability

(F%)

11% [2]

50 mg/kg
Intraperitoneal

(IP)

Plasma

Concentration

(1h)

7.04 µM [2]

50 mg/kg
Intraperitoneal

(IP)

Plasma

Concentration

(4h)

0.93 µM [2]

Experimental Protocols
Protocol 1: Preparation and Administration of TDI-11861
Objective: To prepare TDI-11861 for in vivo administration to mice.

Materials:

TDI-11861 powder

Vehicle (e.g., appropriate solvent system, to be determined based on solubility

characteristics; a mix of ethanol and water has been mentioned[7])

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Animal gavage needles (for oral administration)

Sterile syringes and needles (for intraperitoneal injection)

Procedure:
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Preparation of Dosing Solution:

Based on the desired dosage (e.g., 50 mg/kg) and the average weight of the mice,

calculate the total amount of TDI-11861 required.

Weigh the appropriate amount of TDI-11861 powder and place it in a sterile

microcentrifuge tube.

Add the calculated volume of the vehicle to achieve the final desired concentration. The

dosing volume for mice is typically 5 mL/kg.[2]

Vortex the solution vigorously to dissolve the compound. If necessary, use a sonicator to

aid dissolution.

Visually inspect the solution to ensure complete dissolution and absence of particulate

matter.

Administration:

Oral Gavage:

Gently restrain the mouse.

Measure the precise volume of the dosing solution into a syringe fitted with a gavage

needle.

Carefully insert the gavage needle into the esophagus and deliver the solution directly

into the stomach.

Intraperitoneal (IP) Injection:

Gently restrain the mouse, exposing the abdomen.

Draw the calculated volume of the dosing solution into a sterile syringe.

Insert the needle into the lower quadrant of the abdomen, avoiding the midline, and

inject the solution into the peritoneal cavity.
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Experimental Workflow for In Vivo Contraceptive Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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